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Compound of Interest

Compound Name: Pyrenetetrasulfonic acid

Cat. No.: B14439651 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the core chemical and physical

properties of 1,3,6,8-pyrenetetrasulfonic acid (PTSA), a highly fluorescent and water-soluble

pyrene derivative. This document is intended for researchers, scientists, and professionals in

drug development who utilize fluorescent probes and related chemical compounds in their

work.

Core Chemical and Physical Properties
1,3,6,8-pyrenetetrasulfonic acid is a polycyclic aromatic hydrocarbon with four sulfonic acid

groups attached to the pyrene core.[1] These hydrophilic groups are responsible for its

exceptional water solubility. The tetrasodium salt of PTSA is a commonly used form of this

compound.
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Property Value

IUPAC Name pyrene-1,3,6,8-tetrasulfonic acid

Synonyms PTSA, 1,3,6,8-Pyrenetetrasulphonic acid

CAS Number 6528-53-6

Molecular Formula C₁₆H₁₀O₁₂S₄

Molecular Weight 522.5 g/mol

Physical Properties
Property Value

Appearance Yellow-green powder

Melting Point >300 °C

Boiling Point Decomposes

Solubility

Highly soluble in water. Sparingly soluble in

polar organic solvents. Insoluble in nonpolar

organic solvents.

pKa Strong acid

Spectroscopic Properties
Property Value

UV-Vis Absorption (λmax) ~244, 276, 358, 376 nm in water

Fluorescence Emission (λem) ~385, 405 nm in water (pH dependent)

Experimental Protocols
Synthesis of 1,3,6,8-Pyrenetetrasulfonic Acid
Tetrasodium Salt
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This protocol describes a one-step sulfonation reaction which is considered more

environmentally friendly than traditional methods.

Materials:

Pyrene

Fuming sulfuric acid (oleum)

Nitrobenzene

Calcium hydroxide

Sodium carbonate

n-Butanol

Saturated sodium chloride solution

Ice

Procedure:

In a fume hood, dissolve 1.01 g (5 mmol) of pyrene in 20 mL of nitrobenzene in a round-

bottom flask equipped with a magnetic stirrer.

Slowly add 3.5 mL of 50% fuming sulfuric acid to the pyrene solution in batches while

stirring. Maintain the temperature at 30 °C for 6 hours.

Increase the temperature to 60 °C and continue stirring at a high speed for 12 hours, during

which a greenish-yellow precipitate will form.

Pour the reaction mixture into ice water.

Neutralize the mixture by slowly adding a slurry of calcium hydroxide, followed by filtration.

Add sodium carbonate to the filtrate.

Extract the nitrobenzene from the mixture completely using n-butanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14439651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Concentrate the aqueous layer using a rotary evaporator at 60-80 °C.

Purify the crude product by recrystallization from a saturated sodium chloride solution to

obtain the final product as a yellow crystalline solid.

HPLC Analysis of Pyrenetetrasulfonic Acid
This method is suitable for determining the purity of pyrenetetrasulfonic acid.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system with a UV detector.

Chromatographic Conditions:

Parameter Condition

Column
C18 reverse-phase column (e.g., 4.6 mm x 250

mm, 5 µm)

Mobile Phase

Isocratic elution with a mixture of 0.1 M

ammonium acetate buffer (pH 6.5) and

acetonitrile (95:5, v/v)

Flow Rate 1.0 mL/min

Detection UV at 376 nm

Injection Volume 20 µL

Procedure:

Prepare a standard solution of pyrenetetrasulfonic acid of known concentration in the

mobile phase.

Prepare the sample solution by dissolving a known amount of the synthesized product in the

mobile phase.

Inject the standard and sample solutions into the HPLC system.
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Analyze the resulting chromatograms to determine the retention time and peak area of

pyrenetetrasulfonic acid.

Calculate the purity of the sample by comparing the peak area of the sample to that of the

standard.
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Caption: Experimental workflow for the synthesis, analysis, and application of

pyrenetetrasulfonic acid.
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Caption: Mechanism of pyrenetetrasulfonic acid as a fluorescent probe for ferric ion

detection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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